Oxidative methods in the synthesis of vicinal di- and polycarbonyl compounds
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1998v067n09ABEH000396
Abstract
The review systematises and summarises the oxidative methods for the synthesis of compounds with vicinal carbonyl functions. The oxidative reagents used for this purpose, their scope and limitations are discussed. The bibliography includes 307 references.
Recommended Literature
- [1] Rhodium(iii)-catalyzed C–H activation and intermolecular annulation with terminal alkynes: from indoles to carbazoles†
- [2] A light-up fluorescence assay for tumor cell detection based on bifunctional split aptamers†
- [3] Identifying and tracing potential energy surfaces of electronic excitations with specific character via their transition origins: application to oxirane
- [4] UV-induced vesicle to micelle transition: a mechanistic study†
- [5] Can a single pyridinedicarboxylic acid be ample enough to nucleate supramolecular double helices in enantiomeric pseudopeptides?†‡
- [6] Honeycomb scaffolds capable of achieving barrier membrane-free guided bone regeneration
- [7] Back cover
- [8] Terpene synthases and pathways in animals: enzymology and structural evolution in the biosynthesis of volatile infochemicals†
- [9] Synthesis of the 10-oxabicyclo[5.2.1]decane framework present in bioactive natural products†
- [10] Zr4+-terephthalate MOFs with 6-connected structures, highly efficient As(iii/v) sorption and superhydrophobic properties†